Cas no 144432-67-7 (1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide)

144432-67-7 structure
Product name:1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide
1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide
- 3,3-dimethyl-1,2,5-thiadiazolidine 1,1-dioxide
- 3,3-dimethyl-[1,2,5]thiadiazolidine 1,1-dioxide
- 3,3-Dimethyl-1,2,5-thidiazolidine 1,1-dioxide
- 3,3-Dimethyl-1lambda~6~,2,5-thiadiazolidine-1,1-dione
- 1,2,5-Thiadiazolidine,3,3-dimethyl-,1,1-dioxide
- AT40689
- AKOS006238113
- 3,3-DIMETHYL-[1,2,5]THIADIAZOLIDINE1,1-DIOXIDE
- SCHEMBL1107596
- DTXSID00437413
- VDWQZPBIEYKQKX-UHFFFAOYSA-N
- 144432-67-7
- 3,3-Dimethyl-1,2,5-thiadiazolidine-1,1-dioxide
- 3,3-Dimethyl-1,2,5-thiadiazolidine1,1-dioxide
- 1,2,5-Thiadiazolidine, 3,3-dimethyl-, 1,1-dioxide
-
- Inchi: InChI=1S/C4H10N2O2S/c1-4(2)3-5-9(7,8)6-4/h5-6H,3H2,1-2H3
- InChI Key: VDWQZPBIEYKQKX-UHFFFAOYSA-N
- SMILES: CC1(C)CNS(=O)(=O)N1
Computed Properties
- Exact Mass: 150.04600
- Monoisotopic Mass: 150.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.58000
- LogP: 0.94100
1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A059007391-1g |
3,3-Dimethyl-1,2,5-thiadiazolidine 1,1-dioxide |
144432-67-7 | 97% | 1g |
554.88 USD | 2021-06-01 | |
Chemenu | CM505168-1g |
3,3-Dimethyl-1,2,5-thiadiazolidine1,1-dioxide |
144432-67-7 | 97% | 1g |
$533 | 2023-02-18 |
1,2,5-Thiadiazolidine,3,3-dimethyl-, 1,1-dioxide Related Literature
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Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Hartmut Kuhn,Constantin-Gabriel Daniliuc,Igor Ivanov,Peter G. Jones,Wolf-Walther du Mont Org. Biomol. Chem., 2010,8, 828-834
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6. 3D microfluidic ex vivo culture of organotypic tumor spheroids to model immune checkpoint blockadeAmir R. Aref,Brandon P. Piel,Chensheng Zhou,Raven Vlahos Coakley,Alan Bartels,Michaela Bowden,Zach Herbert,Sarah Hill,Sean Gilhooley,Jacob Carter,Israel Cañadas,Tran C. Thai,Shunsuke Kitajima,Valeria Chiono Lab Chip, 2018,18, 3129-3143
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Wonjin Jo,Do Hyun Kim,Jeong Sim Lee,Heon Ju Lee,Myoung-Woon Moon RSC Adv., 2014,4, 31764-31770
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P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
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Feng Shao,Jia Li,Jia-Ping Tong,Jian Zhang,Ming-Guang Chen,Zhiping Zheng,Rong-Bin Huang,Lan-Sun Zheng,Jun Tao Chem. Commun., 2013,49, 10730-10732
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Marc Sutter,Wissam Dayoub,Estelle Métay,Yann Raoul,Marc Lemaire Green Chem., 2013,15, 786-797
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